Cas no 2960-66-9 (Ethyl trans-4-oxo-2-butenoate)

Ethyl trans-4-oxo-2-butenoate Properties

Names and Identifiers

• (E)-Ethyl 4-oxobut-2-enoate
• Ethyl 3-formylacrylate~Ethyl fumaraldehydate~trans-4-Oxo-2-butenoic acid ethyl ester
• Ethyl Trans-4-Oxo-2-Butenoate
• Ethyl 3-formylacrylate
• Ethyl trans-4-Oxobutenoate
• (2E)-4-oxo-2-butenoic acid ethyl ester
• (E)-4-oxobut-2-enoic acid ethyl ester
• 4-oxo-but-2-enoic acid ethyl ester
• 4-oxocrotonic acid ethyl ester
• Ethyl 4-oxobut-2-enoate
• ethyl fumaraldehydate
• Ethyl (E)-4-oxobut-2-enoate
• 2-Butenoic acid, 4-oxo-, ethyl ester, (2E)-
• (E)-4-oxo-but-2-enoic acid ethyl ester
• ethyl-(E)-4-oxobutenoate
• (E)-ethyl 3-formylacrylate
• ethyl-4-oxo-trans-2-butenoate
• ethyl (E)-4-oxo-2-butenoate
• ethyl (2e)-4-oxobut-2-enoate
• SDGAEBKMHIPSAC-ONEGZZNKSA-N
• BCP16342
• 4-oxo-2-butenoic Acid Ethyl Ester
• CE0113
• AK
• 4038-33-9
• J-017579
• ethyl (2E)-4-oxo-2-butenoate
• CS-W020184
• SCHEMBL1138071
• SCHEMBL1138075
• AMY39019
• AKOS015950671
• F0001-0915
• DTXSID501309387
• Fumaraldehydic Acid Ethyl Ester
• (E)-Ethyl4-oxobut-2-enoate
• A854714
• LS-13139
• 2960-66-9
• EN300-2008947
• AS-33222
• MFCD00236170
• +Expand

• MDL： MFCD00236170
• InChIKey： SDGAEBKMHIPSAC-ONEGZZNKSA-N
• Inchi： 1S/C6H8O3/c1-2-9-6(8)4-3-5-7/h3-5H,2H2,1H3/b4-3+
• SMILES： O(C(/C(/[H])=C(\[H])/C([H])=O)=O)C([H])([H])C([H])([H])[H]
• BRN： 8762336

Computed Properties

• Exact Mass: 128.047344g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 128.047344g/mol
• Monoisotopic Mass: 128.047344g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 9
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.30460
• PSA: 43.37000
• Refractive Index: 1.4550
• Water Partition Coefficient: Slightly soluble in water(2.6 g/L at 25°C).
• Boiling Point: 199.3℃ at 760 mmHg
• Melting Point: -9°C
• Flash Point: 68°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.063(lit.)

Ethyl trans-4-oxo-2-butenoate Security Information

• Safety Term：S23;S36/37/39;S45
• Safety Instruction： S23-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R34; R43
• Hazardous Material transportation number：UN 2927
• PackingGroup：III
• Risk Phrases： 25-34-43
• HazardClass：8

Ethyl trans-4-oxo-2-butenoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%